N-benzyl-N',N'-dimethyl-N-(4-nitrobenzyl)-1,2-ethanediamine

• IUPAC Name: N'-benzyl-N,N-dimethyl-N'-[(4-nitrophenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C18H23N3O2/c1-19(2)12-13-20(14-16-6-4-3-5-7-16)15-17-8-10-18(11-9-17)21(22)23/h3-11H,12-15H2,1-2H3
• InChI Key: RTRVJEAWGUXYQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

The chemical compound N-benzyl-N',N'-dimethyl-N-(4-nitrobenzyl)-1,2-ethanediamine is a multifaceted molecule with significance in various chemical and pharmaceutical research areas. Its structure and properties make it a subject of interest for the synthesis of complex organic compounds and the exploration of chemical reactivity and interactions.

Synthesis Analysis

The synthesis of compounds related to this compound involves several key steps, including nucleophilic substitution reactions, selective acylation, and reduction processes. For instance, the synthesis of 1-(4-nitrobenzyl)-2-chloromethyl benzimidazole, a compound with structural similarities, showcases the intricate steps involved in producing such chemicals, highlighting the importance of controlling reaction conditions to achieve desired specificity and yield (Sparke et al., 2010).

Molecular Structure Analysis

The molecular structure of related compounds, such as N-phenyl-4-nitrobenzylamine and its derivatives, has been elucidated through X-ray crystallography, revealing the geometric configurations, bond lengths, and angles critical to understanding their chemical behavior. These structural insights are crucial for rationalizing the reactivity and designing new molecules with desired properties (Iwasaki et al., 1988).